BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Halosulfuron-Methyl: A Guide
for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Halosulfuron-methyl!

Cat. No.: B1672931

For researchers, scientists, and drug development professionals, adherence to proper chemical
disposal protocols is a cornerstone of laboratory safety and environmental responsibility.
Halosulfuron-methyl, a potent herbicide, is classified as an environmentally hazardous
substance and requires meticulous handling and disposal to prevent contamination of water
systems and harm to non-target organisms.[1][2][3] Improper disposal of pesticide wastes,
including halosulfuron-methyl, is a violation of federal law.[1][2] This guide provides essential,
step-by-step procedures for the safe disposal of halosulfuron-methyl in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

e Long-sleeved shirt and long pants

e Shoes plus socks

o Chemical-resistant gloves

o Eye protection (safety glasses or goggles)

Facilities should be equipped with an eye wash station and a safety shower. All handling should
occur in a well-ventilated area to avoid the formation and inhalation of dust or aerosols.
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Step-by-Step Disposal Protocol for Halosulfuron-
Methyl

The disposal of halosulfuron-methyl and its containers must be conducted in a manner that
prevents environmental contamination.

¢ |nitial Waste Collection:

o Collect excess halosulfuron-methyl, spray mixture, or rinsate in a suitable, clearly
labeled, and closed container.

o For spills, sweep up the solid material, avoiding dust formation, and place it into a
designated container for disposal.

e Consultation and Guidance:

o Due to the hazardous nature of this chemical, it is imperative to contact your state's
Pesticide or Environmental Control Agency, or the Hazardous Waste representative at the
nearest EPA Regional Office for specific guidance on disposal. These agencies will
provide instructions tailored to your location and the specific nature of the waste.

o Approved Disposal Methods:

o Wastes resulting from the use of this product should be disposed of in a landfill approved
for pesticide disposal or at an approved waste disposal facility.

o Alternatively, the material can be taken to a licensed chemical destruction plant or
disposed of by controlled incineration with flue gas scrubbing.

o Crucially, do not discharge halosulfuron-methyl into sewer systems, surface water, or
ground water systems.

e Container Disposal:

o Halosulfuron-methyl containers are non-refillable and should not be reused.
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o Triple rinse the empty container with water. To do this, fill the container approximately one-

quarter full with water, replace and tighten closures, and shake for 10 seconds. Drain the

rinsate into application equipment or a mix tank for later disposal. Repeat this procedure

two more times.

o The triple-rinsed container can then be offered for recycling, reconditioning, or disposed of

in a sanitary landfill, or by other procedures approved by state and local authorities.

Quantitative Data on Halosulfuron-Methyl Disposal

While specific quantitative limits for disposal are determined by local and federal regulations,

the following table summarizes key physical and toxicological data relevant to its handling and

environmental impact.

Parameter

Value

Source

Acute Oral Toxicity (LD50, rat)

>1,287 mg/kg

Acute Dermal Toxicity (LD50,
rabbit)

>5,000 mg/kg

Aquatic Toxicity (Rainbow

> 118 mg/L

Trout, 96-hour LC50)
Aquatic Toxicity (Daphnia, 48-

) y (Bap > 107 mg/L
hour EC50)
Aquatic Toxicity (Green Algae,

d Y g 0.0053 mg/L
5-day EC50)
Water Solubility (pH 7, 20°C) 1.65 g/L
UN Number 3077

Hazard Class

9 (Miscellaneous hazardous

materials)

Experimental Workflow and Logical Relationships
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The following diagrams illustrate the procedural workflow for the proper disposal of
halosulfuron-methyl, from initial handling to final disposal, and the logical relationship
between the key entities involved in ensuring safe disposal.

Preparation Waste Handling & Containment

Clean Spills:

Start: Halosulfuron-Methyl Waste Generated Sweep Solids, Avoid Dust

Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Contain Spilled Material

Collect Waste in a
Labeled, Sealed Container

Disposal Procedure Container Management

Contact State/EPA for Guidance Triple Rinse Empty Container

Recycle or Dispose of
Container as per Regulations

Transport to Approved Facility

Dispose via Approved Method
(e.g., Incineration, Landfill)
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Caption: Workflow for Halosulfuron-Methyl Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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